Cas no 14192-67-7 (6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one)

• Product Name: 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one
• CAS No: 14192-67-7
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD00459042
• CID: 1085840
• PubChem ID: 612977
• Update Time: 2025-05-27

6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one
• 6-chloro-2,3,4,9-tetrahydrocarbazol-1-one
• 1-oxo-6-chloro-1,2,3,4-tetrahydrocarbazole
• 6-chloro-1,2,3,4-tetrahydrocarbazol-1-one
• 6-chloro-1-oxo-1,2,3,4-tetrahydrocarbazole
• 6-chloro-2,3,4,9-tetrahydro-4aH-carbazol-1-one
• 6-Chloro-2,3,4,9-tetrahydro-carbazol-1-one
• TIMTEC-BB SBB014433
• CHEMBRDG-BB 6043153
• 6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one(SALTDATA: FREE)
• MFCD00459042
• 1H-Carbazol-1-one, 6-chloro-2,3,4,9-tetrahydro-
• CHEMBL1605919
• SY162792
• SMR000119735
• Oprea1_365572
• HMS2386J14
• DB-197001
• STK366602
• D82811
• SMSF0012001
• AKOS000531055
• 6-Chloro-3,4-dihydro-9H-carbazol-1(2H)-one
• VS-08879
• BBL028626
• Z1203160010
• DTXSID80346519
• EN300-186668
• 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one #
• 14192-67-7
• MLS000122313
• CBMicro_007757
• CS-0129515
• Carbazol-1(2H)-one, 3,4-dihydro-6-chloro-
• SR-01000457534-1
• Oprea1_632762
• SCHEMBL4022842
• BIM-0007845.P001
• CB10242
• SR-01000457534

• MDL： MFCD00459042
• Inchi： 1S/C12H10ClNO/c13-7-4-5-10-9(6-7)8-2-1-3-11(15)12(8)14-10/h4-6,14H,1-3H2
• InChI Key： PUQOGOYIOUCDPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1=C(C(CCC1)=O)N2

Computed Properties

• Exact Mass: 219.04500
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 3.34030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one

Comprehensive Guide to 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 14192-67-7): Properties, Applications, and Market Insights

6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 14192-67-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This carbazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science. In this article, we delve into its chemical characteristics, synthesis methods, and emerging trends in its utilization.

The molecular structure of 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one features a chlorinated carbazole core, which enhances its reactivity and versatility in organic transformations. Its CAS No. 14192-67-7 is often used as a reference in academic publications and patent filings. The compound's tetrahydrocarbazole skeleton is particularly interesting to medicinal chemists, as it serves as a scaffold for developing compounds with potential therapeutic effects. Recent studies have explored its role in targeting neurological and inflammatory pathways, aligning with the growing interest in central nervous system (CNS) drug development.

One of the most searched questions about 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one revolves around its synthesis. The compound can be prepared through multi-step organic reactions, including cyclization and chlorination of precursor molecules. Researchers often optimize these processes to improve yield and purity, addressing the demand for high-quality intermediates in pharmaceutical manufacturing. Additionally, its solubility and stability under various conditions are critical parameters for industrial applications, making it a topic of interest in formulation studies.

In the pharmaceutical sector, 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one is explored for its potential as a building block in the design of kinase inhibitors and receptor modulators. The rise of personalized medicine and targeted therapy has further fueled research into carbazole derivatives, as they exhibit diverse biological activities. For instance, its structural analogs have shown promise in preclinical studies for conditions like neurodegenerative diseases and autoimmune disorders, topics frequently searched in medical databases.

Beyond pharmaceuticals, CAS No. 14192-67-7 finds niche applications in material science, particularly in the development of organic semiconductors and luminescent materials. The compound's conjugated system and electron-rich nature make it suitable for optoelectronic devices, a hot topic in renewable energy research. As the demand for sustainable technologies grows, so does the interest in specialized chemicals like this carbazole derivative.

The market for 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one is influenced by trends in drug discovery and advanced materials. Suppliers and manufacturers often highlight its high purity grades (>98%) to meet the stringent requirements of research institutions and pharmaceutical companies. With the increasing adoption of AI-driven molecular design, this compound is also being studied virtually to predict its interactions and optimize its properties, a trend reflecting the integration of technology in chemical research.

In conclusion, 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 14192-67-7) is a multifaceted compound with broad applications in science and industry. Its relevance to neurological research, material innovation, and sustainable chemistry ensures its continued prominence in academic and commercial spheres. For researchers seeking reliable data on this compound, understanding its synthesis, properties, and market dynamics is essential to leveraging its full potential.